N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide

• Molecular Formula: C24H27FN2O2S
• Molecular Weight: 426.5 g/mol
• IUPAC Name: N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide
• InChI: InChI=1S/C24H27FN2O2S/c1-4-7-11-22(28)27(19-10-8-9-18(25)16-19)24-26-23(21(5-2)30-24)17-12-14-20(15-13-17)29-6-3/h8-10,12-16H,4-7,11H2,1-3H3
• InChI Key: OIPFPVWZVKYODA-UHFFFAOYSA-N
• SMILES: CCCCC(=O)N(C1=CC(=CC=C1)F)C2=NC(=C(S2)CC)C3=CC=C(C=C3)OCC

Description

N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide, also known as EF-1, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide is not fully understood; however, studies have shown that it targets various cellular signaling pathways, including the NF-κB and MAPK pathways. N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide has been shown to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer. Additionally, N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide has been shown to inhibit the activation of MAPK, a signaling pathway that regulates cell growth and differentiation.
Biochemical and Physiological Effects:
Studies have shown that N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide exhibits various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of COX-2, an enzyme involved in inflammation. Additionally, N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide has been shown to induce apoptosis in cancer cells and protect neurons from oxidative stress-induced cell death.

Advantages and Limitations for Lab Experiments

N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide has several advantages for lab experiments, including its easy synthesis method and low toxicity. However, N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide has some limitations, including its poor solubility in water and limited bioavailability.

Future Directions

There are several future directions for N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide research, including exploring its potential therapeutic applications in various diseases, optimizing its pharmacokinetic properties, and developing N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide derivatives with improved efficacy and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide and its effects on various cellular signaling pathways.
In conclusion, N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide is a synthetic compound that has shown promising potential for therapeutic applications in various diseases. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it a promising candidate for further research and development. However, further studies are needed to fully understand its mechanism of action and optimize its pharmacokinetic properties.

Synthesis Methods

N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide is synthesized through a multi-step process that involves the reaction of various chemicals and reagents. The initial step involves the reaction of 4-ethoxybenzaldehyde with ethyl acetoacetate to form 4-(4-ethoxyphenyl)-2-butanone. This intermediate is then reacted with thioamide and 3-fluorobenzyl bromide to form N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide.

Scientific Research Applications

N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that N-[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-N-(3-fluorophenyl)pentanamide exhibits anti-inflammatory, anti-cancer, and neuroprotective properties.